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Compound of Interest

Compound Name: Nnmt-IN-5

Cat. No.: B15136506 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of novel chemical compounds is paramount. This document provides essential,

immediate safety and logistical information for the handling of Nnmt-IN-5, a potent and

selective nicotinamide N-methyltransferase (NNMT) inhibitor. The following procedural

guidance is designed to answer specific operational questions, fostering a culture of safety and

building trust in laboratory practices.

Chemical and Physical Properties
A summary of the known quantitative data for Nnmt-IN-5 is presented below for easy

reference.

Property Value

Molecular Formula C₂₇H₃₃N₇O₆

Molecular Weight 551.59 g/mol

Purity >98%

Appearance A crystalline solid

Storage (Powder) -20°C for 3 years

Storage (Solvent) -80°C for 1 year; -20°C for 6 months
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Personal Protective Equipment (PPE)
Due to the limited toxicological data available for Nnmt-IN-5, stringent adherence to the use of

appropriate personal protective equipment is mandatory to minimize exposure risk.

PPE Category Specific Recommendations

Hand Protection

Wear impervious gloves (e.g., nitrile, neoprene)

at all times. Change gloves immediately if

contaminated.

Eye Protection
Use chemical safety goggles or a face shield to

protect against splashes.

Skin and Body

A lab coat must be worn at all times. For

procedures with a higher risk of splashes or

aerosol generation, consider additional

protective clothing such as an apron or

coveralls. Ensure that skin is not exposed.

Respiratory

For handling the solid compound or when there

is a risk of aerosolization, a properly fitted

NIOSH-approved respirator is recommended.

Work in a well-ventilated area, preferably within

a chemical fume hood.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for maintaining a safe laboratory

environment. The following step-by-step guidance outlines the recommended procedures.

Handling Protocol
Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is

clean and uncluttered. Have all necessary equipment, including PPE, readily available.

Weighing: When weighing the solid compound, do so in a ventilated enclosure to prevent

inhalation of dust particles.
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Dissolving: To prepare a stock solution, add the solvent to the vial containing the pre-

weighed Nnmt-IN-5. This should be done slowly to avoid splashing. MedChemExpress

provides a certificate of analysis with recommended storage conditions for the product.[1]

Aliquoting: It is recommended to aliquot the stock solution into single-use vials to minimize

freeze-thaw cycles, which can affect the compound's stability.

Spill Management: In the event of a spill, immediately evacuate the area and alert others.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal. For larger spills, or if you are not trained to handle

them, contact your institution's environmental health and safety department.

Disposal Plan
All waste materials contaminated with Nnmt-IN-5, including empty vials, used gloves, and

absorbent materials from spills, must be treated as hazardous waste.

Segregation: Collect all Nnmt-IN-5 waste in a designated, clearly labeled, and sealed

container. Do not mix with other chemical waste unless compatible.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name "Nnmt-IN-5".

Storage: Store the hazardous waste container in a designated, secure area away from

incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's licensed

hazardous waste disposal service. Follow all local, state, and federal regulations for

chemical waste disposal.

Signaling Pathway and Experimental Workflow
To provide a clearer understanding of the context in which Nnmt-IN-5 is used, the following

diagrams illustrate the relevant signaling pathway and a general experimental workflow.
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NNMT Catalyzed Reaction

Inhibition by Nnmt-IN-5

Nicotinamide (NAM) NNMT

S-adenosylmethionine (SAM)

1-methylnicotinamide (MNAM)

S-adenosyl-L-homocysteine (SAH)

Nnmt-IN-5

Click to download full resolution via product page

Caption: Inhibition of the NNMT signaling pathway by Nnmt-IN-5.
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Caption: General experimental workflow for studying the effects of Nnmt-IN-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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